Cas no 2680868-57-7 (benzyl N-3-(3,3,3-trifluoro-1-hydroxypropyl)phenylcarbamate)

• Product Name: benzyl N-3-(3,3,3-trifluoro-1-hydroxypropyl)phenylcarbamate
• CAS No: 2680868-57-7
• MF: C₁₇H₁₆F₃NO₃
• MW: 339.309055328369
• CID: 5626763
• PubChem ID: 165922553
• Update Time: 2025-06-13

benzyl N-3-(3,3,3-trifluoro-1-hydroxypropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680868-57-7
• benzyl N-[3-(3,3,3-trifluoro-1-hydroxypropyl)phenyl]carbamate
• EN300-28296845
• benzyl N-3-(3,3,3-trifluoro-1-hydroxypropyl)phenylcarbamate

• Inchi： 1S/C17H16F3NO3/c18-17(19,20)10-15(22)13-7-4-8-14(9-13)21-16(23)24-11-12-5-2-1-3-6-12/h1-9,15,22H,10-11H2,(H,21,23)
• InChI Key： MNRZADOTCRKQQJ-UHFFFAOYSA-N
• SMILES： FC(CC(C1C=CC=C(C=1)NC(=O)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 339.10822786g/mol
• Monoisotopic Mass: 339.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-3-(3,3,3-trifluoro-1-hydroxypropyl)phenylcarbamate

Comprehensive Overview of Benzyl N-3-(3,3,3-Trifluoro-1-hydroxypropyl)phenylcarbamate (CAS No. 2680868-57-7)

Benzyl N-3-(3,3,3-trifluoro-1-hydroxypropyl)phenylcarbamate (CAS No. 2680868-57-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by its trifluoromethyl and hydroxypropyl groups, exhibits potential applications in drug discovery and material science. Its molecular formula and precise stereochemistry make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

The growing interest in fluorinated compounds like benzyl N-3-(3,3,3-trifluoro-1-hydroxypropyl)phenylcarbamate stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are increasingly exploring its role in the development of anti-inflammatory agents and antimicrobial coatings, aligning with current trends in sustainable healthcare solutions. Additionally, its carbamate moiety offers versatility in covalent bonding strategies, making it a candidate for prodrug design and targeted drug delivery systems.

From an industrial perspective, CAS No. 2680868-57-7 is often discussed in the context of green chemistry and atom-efficient synthesis. With the rise of environmentally conscious practices, manufacturers are optimizing protocols to minimize waste during its production. This aligns with frequent search queries such as "eco-friendly synthesis of fluorinated carbamates" or "applications of trifluoromethyl compounds in medicine", reflecting broader market demands for sustainable and high-performance chemicals.

Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing benzyl N-3-(3,3,3-trifluoro-1-hydroxypropyl)phenylcarbamate, ensuring purity and consistency for research use. Recent publications highlight its potential in catalysis and polymer science, where its fluorine-rich structure contributes to thermal stability and chemical resistance. These attributes resonate with trending topics such as "advanced materials for renewable energy" and "next-generation pharmaceutical excipients".

In summary, benzyl N-3-(3,3,3-trifluoro-1-hydroxypropyl)phenylcarbamate (CAS No. 2680868-57-7) represents a multifaceted compound bridging gaps between academia and industry. Its relevance to drug development, material innovation, and sustainable chemistry ensures its continued prominence in scientific discourse. As research evolves, this compound may unlock novel solutions for global challenges in healthcare and technology.